
Veratrole chemical properties and molecular
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Veratrole

Cat. No.: B1683551 Get Quote

An In-depth Technical Guide to the Chemical Properties and Molecular Structure of Veratrole

Introduction
Veratrole, systematically known as 1,2-dimethoxybenzene, is an organic aromatic compound

with the chemical formula C₈H₁₀O₂.[1][2][3][4][5] It is the dimethyl ether derivative of

pyrocatechol.[3][4][5] This colorless liquid or crystalline solid possesses a pleasant, sweet,

vanilla-like odor.[4][6] Veratrole is found naturally in some plants and is an insect attractant.[4]

[5][7] Due to its electron-rich aromatic ring, it serves as a versatile building block in organic

synthesis for pharmaceuticals, fragrances, and other fine chemicals.[3][4][8] It is relatively

electron-rich and readily undergoes electrophilic substitution reactions.[3][4][5]

Molecular Structure
The molecular structure of veratrole consists of a benzene ring substituted with two methoxy

groups (-OCH₃) at adjacent (ortho) positions.[2] X-ray crystallography studies have revealed

that in the solid state, the methoxy groups are in a trans conformation relative to each other

and are slightly twisted out of the plane of the benzene ring by -5.0 and +8.6 degrees.[9]

The structure and electronic properties of veratrole have been extensively studied using

various analytical techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Ultraviolet-Visible (UV/Vis) spectroscopy, as well as computational methods like Density

Functional Theory (DFT).[10][11]
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Molecular structure of Veratrole (1,2-dimethoxybenzene).

Physicochemical Properties
Veratrole is a white crystalline solid or a colorless liquid at room temperature, with its melting

point being close to ambient temperature.[2][4][12] It is slightly soluble in water but soluble in

many organic solvents such as alcohol, diethyl ether, and acetone.[1][4][6]

Property Value References

Molecular Formula C₈H₁₀O₂ [1][2][4][6][12]

Molecular Weight 138.16 g/mol [2][4][6][12]

Melting Point 15 - 23 °C [1][2][4][6]

Boiling Point 206 - 207 °C (at 760 mmHg) [1][2][4][6][12]

Density 1.084 g/mL at 25 °C [1][4][12]

Refractive Index (n²⁰/D) 1.533 - 1.536 [1][2][4]

Flash Point 87 °C (189 °F) [1][4]

Vapor Pressure 0.47 - 0.63 hPa at 25 °C [2][4][6]

Water Solubility Slightly soluble (6.69 g/L) [1][3][4][6]

LogP 1.60 - 2.22 [2][4]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and structural elucidation of veratrole.
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Spectroscopy Data References

¹H NMR (90 MHz, CDCl₃)
δ (ppm): 6.89 (m, 4H, Ar-H),

3.86 (s, 6H, 2x -OCH₃)
[2]

¹³C NMR (25.16 MHz, CDCl₃)
δ (ppm): 149.17, 120.90,

111.54, 55.75
[2]

IR Spectroscopy

Key absorptions for C-O

stretching and aromatic C-H

bending.

[10][11][13][14]

UV-Vis Spectroscopy

Absorption bands related to

π→π* transitions of the

aromatic ring.

[11][13][15]

Reactivity and Synthetic Applications
The two methoxy groups on the benzene ring are electron-donating, which activates the ring

towards electrophilic aromatic substitution.[10] This makes veratrole a valuable precursor in

the synthesis of more complex molecules.

Key Reactions:

Bromination: Veratrole can be easily brominated with N-bromosuccinimide (NBS) to yield 4-

bromoveratrole.[4][5]

Formylation (Vilsmeier-Haack Reaction): It reacts with phosphorus oxychloride (POCl₃) and

N,N-dimethylformamide (DMF) to produce veratraldehyde (3,4-dimethoxybenzaldehyde), an

important intermediate in the pharmaceutical and fragrance industries.[8]

Demethylation: Veratrole can be demethylated by certain enzymes, such as cytochrome P-

450 found in Streptomyces setonii.[7]

Experimental Protocols
Synthesis of Veratrole via Methylation of Catechol
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A common laboratory and industrial method for preparing veratrole is the methylation of

catechol.

Catechol

Reaction Vessel
(Aqueous Solution, pH 8-9)Dimethyl Carbonate

(CH₃)₂CO₃

+
Benzyltrimethylammonium

Chloride (Catalyst)

Gradient Heating
(0°C to 100°C)

1
Reflux

2 Workup
(Layer Separation, Washing)

3 Purification
(Vacuum Distillation)

4
Veratrole

5

Click to download full resolution via product page

Workflow for the synthesis of Veratrole from Catechol.

Methodology: This protocol is based on a high-yield synthesis using dimethyl carbonate as a

methylating agent.[10][16][17]

Charging the Reactor: In a three-necked flask equipped with a stirrer, add an aqueous

solution, followed by catechol and dimethyl carbonate at a temperature of 0-5 °C.[16][17]

Catalyst Addition: Add the catalyst, benzyltrimethylammonium chloride, to the mixture while

stirring.[16][17]

pH Control: Add a base (e.g., liquid caustic soda) dropwise to maintain the reaction system's

pH between 8 and 9.[16][17]

Gradient Heating: Gradually heat the mixture to 100 °C in stages. For instance, heat to 40°C

and hold, then to 75°C and hold, and finally to 100°C.[17]

Reflux: Once at 100 °C, continue heating to reflux the mixture.[16][17]

Workup: After the reflux is complete, allow the mixture to stand and separate into layers.

Remove the lower aqueous layer. Wash the remaining oil phase with a base solution to

obtain crude veratrole.[16][17]
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Purification: Purify the crude product by vacuum distillation to obtain pure veratrole.[16][17]

This method can achieve yields exceeding 99%.[10]

Synthesis of Veratraldehyde from Veratrole (Vilsmeier-
Haack Reaction)
This protocol describes the formylation of veratrole to produce 3,4-dimethoxybenzaldehyde

(veratraldehyde).[8]

Methodology:

Vilsmeier Reagent Formation: In a suitable reaction vessel, cool N,N-dimethylformamide

(DMF) and slowly add phosphorus oxychloride (POCl₃) while maintaining the temperature at

or below 18°C. This forms the Vilsmeier reagent.[8]

Reaction with Veratrole: Add veratrole dropwise to the Vilsmeier reagent, keeping the

temperature between 10-20°C. After the addition, heat the mixture to 85-95°C and maintain

for several hours until the consumption of veratrole is complete (monitored by GC or TLC).

[8]

Hydrolysis: Cool the reaction mixture to 60°C and slowly transfer it into a mixture of ice and

water to hydrolyze the intermediate.[8]

Extraction: Add a solvent like 1,2-dichloroethane and stir. Allow the layers to separate and

collect the organic layer.[8]

Purification: Remove the solvent by distillation. The crude product can then be purified by

distillation to yield veratraldehyde.[8]

Spectroscopic Characterization Protocol (General)
Objective: To confirm the identity and purity of a synthesized veratrole sample.

¹H and ¹³C NMR Spectroscopy:

Dissolve a small sample (5-10 mg) of veratrole in approximately 0.6 mL of a deuterated

solvent (e.g., CDCl₃) in an NMR tube.[2]
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Acquire ¹H and ¹³C NMR spectra using an NMR spectrometer.

Compare the obtained chemical shifts, integration, and multiplicity with reference spectra

to confirm the structure.[2][11]

Infrared (IR) Spectroscopy:

Place a drop of liquid veratrole between two KBr plates (for liquid samples) or mix a solid

sample with KBr powder and press it into a pellet.

Obtain the IR spectrum using an FT-IR spectrometer.

Identify characteristic peaks for aromatic C-H, C=C, and C-O bonds to confirm functional

groups.[14]

UV-Visible Spectroscopy:

Prepare a dilute solution of veratrole in a suitable UV-transparent solvent (e.g., ethanol or

hexane).

Record the UV-Vis spectrum in a quartz cuvette.

Observe the absorption maxima (λₘₐₓ) corresponding to the electronic transitions of the

aromatic system.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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